Friulimicin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Friulimicin B is a naturally occurring cyclic lipopeptide antibiotic produced by the actinomycete Actinoplanes friuliensis . It exhibits potent activity against a variety of Gram-positive pathogens, including multidrug-resistant strains . The compound consists of a macrocyclic decapeptide core and a lipid tail, interlinked by an exocyclic amino acid .
Scientific Research Applications
Friulimicin B has several scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry .
Chemistry: In chemistry, this compound is studied for its unique structure and the formation of calcium-dependent complexes . Researchers investigate its potential as a model compound for the development of new antibiotics with similar mechanisms of action .
Biology: In biology, this compound is used to study the mechanisms of bacterial cell wall biosynthesis and the role of calcium ions in antimicrobial activity . It serves as a tool for understanding the interactions between antibiotics and bacterial cell wall components .
Medicine: In medicine, this compound is investigated for its potential use in treating infections caused by multidrug-resistant Gram-positive bacteria . Its unique mechanism of action makes it a promising candidate for the development of new antimicrobial therapies .
Industry: In the pharmaceutical industry, this compound is explored for its potential as a lead compound in the development of new antibiotics . Its production through fermentation processes also provides insights into the industrial-scale production of complex natural products .
Preparation Methods
Synthetic Routes and Reaction Conditions: Friulimicin B is synthesized by the actinomycete Actinoplanes friuliensis through a complex biosynthetic pathway . The peptide core of this compound is characterized by the presence of unusual amino acids, such as methylaspartic acid, D-pipecolinic acid, and diaminobutyric acid . The synthesis involves the formation of a macrocyclic decapeptide core with an exocyclic asparagine linked to a branched-chain fatty acid containing a cis3 double bond .
Industrial Production Methods: Industrial production of this compound involves the fermentation of Actinoplanes friuliensis under controlled conditions. The fermentation medium is typically supplemented with calcium ions, which are indispensable for the antimicrobial activity of this compound . The fermentation process is followed by extraction and purification steps to isolate the compound in its active form .
Chemical Reactions Analysis
Types of Reactions: Friulimicin B undergoes several types of chemical reactions, including complex formation and inhibition of cell wall biosynthesis . It forms a calcium-dependent complex with the bactoprenol phosphate carrier, which is essential for cell wall biosynthesis in Gram-positive bacteria .
Common Reagents and Conditions: The formation of the calcium-dependent complex is a key reaction involving this compound. This reaction requires the presence of calcium ions and the bactoprenol phosphate carrier .
Major Products: The major product of the reaction involving this compound is the calcium-dependent complex that inhibits cell wall biosynthesis . This complex prevents the formation of a functional cell wall, leading to the death of the bacterial cell .
Mechanism of Action
Friulimicin B exerts its effects by forming a calcium-dependent complex with the bactoprenol phosphate carrier, which is essential for cell wall biosynthesis in Gram-positive bacteria . This complex formation blocks two essential pathways in the cell envelope, preventing the formation of a functional cell wall . The inhibition of cell wall biosynthesis leads to the death of the bacterial cell .
Comparison with Similar Compounds
Friulimicin B is part of a class of calcium-dependent lipopeptide antibiotics (CDAs) that includes compounds such as laspartomycin C and amphomycin . These compounds share structural similarities, including the presence of a macrocyclic peptide core and a lipid tail . this compound is unique in its specific amino acid composition and the structure of its fatty acid substituent .
Similar Compounds:
- Laspartomycin C
- Amphomycin
Uniqueness: this compound is distinguished by its specific amino acid composition, including the presence of unusual amino acids such as methylaspartic acid . Its unique mechanism of action, involving the formation of a calcium-dependent complex with the bactoprenol phosphate carrier, also sets it apart from other antibiotics .
properties
Friulimicin B, in the presence of calcium, forms a complex with a lipid carrier that acts in cell wall biosynthesis and which is not targeted by other antibiotics currently in use. Friulimicin B appears to block two essential pathways in the cell envelope and the complexes formed prevent the formation of a functional cell wall. | |
CAS RN |
239802-15-4 |
Molecular Formula |
C59H94N14O19 |
Molecular Weight |
1303.5 g/mol |
IUPAC Name |
(2S)-2-[(3S,4S,7S,13S,16R,22S,28S,31S,34R)-16-[(1R)-1-aminoethyl]-3-[[(2S)-4-amino-2-[[(Z)-12-methyltridec-3-enoyl]amino]-4-oxobutanoyl]amino]-22,28-bis(carboxymethyl)-4-methyl-2,6,12,15,18,21,24,27,30,33-decaoxo-13-propan-2-yl-1,5,11,14,17,20,23,26,29,32-decazatricyclo[32.4.0.07,11]octatriacontan-31-yl]propanoic acid |
InChI |
InChI=1S/C59H94N14O19/c1-30(2)19-14-12-10-8-9-11-13-15-22-41(75)65-35(25-40(61)74)52(84)71-49-34(7)64-53(85)39-21-18-24-73(39)57(89)46(31(3)4)69-56(88)48(33(6)60)68-43(77)29-63-50(82)36(26-44(78)79)66-42(76)28-62-51(83)37(27-45(80)81)67-55(87)47(32(5)59(91)92)70-54(86)38-20-16-17-23-72(38)58(49)90/h13,15,30-39,46-49H,8-12,14,16-29,60H2,1-7H3,(H2,61,74)(H,62,83)(H,63,82)(H,64,85)(H,65,75)(H,66,76)(H,67,87)(H,68,77)(H,69,88)(H,70,86)(H,71,84)(H,78,79)(H,80,81)(H,91,92)/b15-13-/t32-,33+,34-,35-,36-,37-,38+,39-,46-,47-,48+,49-/m0/s1 |
InChI Key |
HVYFVLAUKMGKHL-USKUEUQVSA-N |
Isomeric SMILES |
C[C@H]1[C@@H](C(=O)N2CCCC[C@@H]2C(=O)N[C@H](C(=O)N[C@H](C(=O)NCC(=O)N[C@H](C(=O)NCC(=O)N[C@@H](C(=O)N[C@H](C(=O)N3CCC[C@H]3C(=O)N1)C(C)C)[C@@H](C)N)CC(=O)O)CC(=O)O)[C@H](C)C(=O)O)NC(=O)[C@H](CC(=O)N)NC(=O)C/C=C\CCCCCCCC(C)C |
SMILES |
CC1C(C(=O)N2CCCCC2C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)N3CCCC3C(=O)N1)C(C)C)C(C)N)CC(=O)O)CC(=O)O)C(C)C(=O)O)NC(=O)C(CC(=O)N)NC(=O)CC=CCCCCCCCC(C)C |
Canonical SMILES |
CC1C(C(=O)N2CCCCC2C(=O)NC(C(=O)NC(C(=O)NCC(=O)NC(C(=O)NCC(=O)NC(C(=O)NC(C(=O)N3CCCC3C(=O)N1)C(C)C)C(C)N)CC(=O)O)CC(=O)O)C(C)C(=O)O)NC(=O)C(CC(=O)N)NC(=O)CC=CCCCCCCCC(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Friulimicin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.